Cas no 1795416-68-0 (3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1795416-68-0
• MF: C₁₈H₁₈N₄O₄S
• MW: 386.424922466278
• CID: 5368042
• Update Time: 2025-10-14

3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C18H18N4O4S/c23-15(9-21-11-19-14-4-2-1-3-13(14)17(21)25)20-7-5-12(6-8-20)22-16(24)10-27-18(22)26/h1-4,11-12H,5-10H2
• InChI Key： NTUYBBGQHYKKLZ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(CN3C(=O)C4=C(N=C3)C=CC=C4)=O)CC2)C1=O

Additional information on 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione

Comprehensive Overview of 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795416-68-0)

The compound 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795416-68-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique scaffold combines a quinazolinone moiety with a thiazolidinedione ring, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzymatic activity and targeting specific biological pathways.

One of the key features of this compound is its piperidine linker, which enhances its bioavailability and binding affinity. The presence of the 4-oxoquinazolin-3-yl group suggests potential interactions with kinases or other regulatory proteins, a topic frequently searched by scientists exploring cancer therapeutics or metabolic disorders. Recent trends in AI-driven drug design have also highlighted similar structures as viable leads for precision medicine.

In the context of drug development, 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione is often discussed alongside small molecule inhibitors and structure-activity relationship (SAR) studies. These terms are highly searched in academic databases, reflecting the growing demand for innovative compounds in targeted therapy. Its thiazolidine-2,4-dione core is particularly noteworthy, as derivatives of this scaffold are known for their roles in anti-inflammatory and antidiabetic applications.

From a synthetic chemistry perspective, the compound’s CAS No. 1795416-68-0 serves as a critical identifier for researchers sourcing materials or validating purity. Laboratories focusing on high-throughput screening often prioritize such compounds due to their modular design, which allows for rapid derivatization. This aligns with the increasing popularity of fragment-based drug discovery, a hot topic in pharmaceutical innovation.

Environmental and green chemistry considerations are also relevant, as the synthesis of such complex molecules must balance efficiency with sustainability. Searches for eco-friendly synthetic routes or catalytic methods often intersect with discussions about this compound’s production. Its potential as a biocompatible intermediate further underscores its versatility in multidisciplinary research.

In summary, 3-[1-[2-(4-oxoquinazolin-3-yl)acetyl]piperidin-4-yl]-1,3-thiazolidine-2,4-dione represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its applicability in drug discovery and mechanistic studies, ensures its continued relevance in both academic and industrial settings. As search trends indicate, the demand for detailed analyses of such compounds will only grow, driven by advancements in computational modeling and personalized medicine.